Cas no 2094843-87-3 (octahydro-2lambda6-thieno[3,4-c]pyridine-2,2-dione hydrochloride, Mixture of diastereomers)

• Product Name: octahydro-2lambda6-thieno[3,4-c]pyridine-2,2-dione hydrochloride, Mixture of diastereomers
• CAS No: 2094843-87-3
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• CID: 4637470
• Update Time: 2025-10-29

octahydro-2lambda6-thieno[3,4-c]pyridine-2,2-dione hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• octahydro-2lambda6-thieno[3,4-c]pyridine-2,2-dione hydrochloride, Mixture of diastereomers
• Octahydrothieno[3,4-c]pyridine 2,2-dioxide hydrochloride

• Inchi： 1S/C7H13NO2S.ClH/c9-11(10)4-6-1-2-8-3-7(6)5-11;/h6-8H,1-5H2;1H
• InChI Key： ANAUYEXDUASFNW-UHFFFAOYSA-N
• SMILES： O=S1(CC2CNCCC2C1)=O.Cl

Additional information on octahydro-2lambda6-thieno[3,4-c]pyridine-2,2-dione hydrochloride, Mixture of diastereomers

Comprehensive Analysis of Octahydro-2λ6-thieno[3,4-c]pyridine-2,2-dione Hydrochloride (CAS No. 2094843-87-3)

The compound octahydro-2λ6-thieno[3,4-c]pyridine-2,2-dione hydrochloride (CAS No. 2094843-87-3) is a mixture of diastereomers with significant potential in pharmaceutical and chemical research. This heterocyclic molecule features a unique thieno[3,4-c]pyridine scaffold, which has garnered attention for its structural complexity and bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

One of the key highlights of octahydro-2λ6-thieno[3,4-c]pyridine-2,2-dione hydrochloride is its stereochemical diversity due to the mixture of diastereomers. This property makes it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Recent studies suggest its potential as a building block for novel small-molecule therapeutics, especially in the context of enzyme inhibition and receptor modulation, topics frequently searched in academic and industrial databases.

From a synthetic perspective, the thieno[3,4-c]pyridine core offers versatility for further functionalization. Chemists are investigating its reactivity under various conditions to optimize yields and purity, addressing common queries like "how to synthesize octahydro-2λ6-thieno[3,4-c]pyridine derivatives" or "purification methods for diastereomeric mixtures." The hydrochloride salt form enhances solubility, a critical factor in bioavailability studies—a hot topic in drug formulation forums.

Analytical characterization of this compound involves advanced techniques such as HPLC-MS and NMR spectroscopy, which are essential for confirming the diastereomeric ratio and purity. These methods align with industry demands for rigorous quality control, a recurring theme in pharmaceutical manufacturing discussions. Furthermore, computational modeling of its molecular interactions is gaining traction, reflecting the growing integration of AI in chemical research.

In summary, octahydro-2λ6-thieno[3,4-c]pyridine-2,2-dione hydrochloride (CAS No. 2094843-87-3) represents a compelling case study in modern chemistry. Its multifaceted applications—from drug design to material science—resonate with contemporary interests in sustainable chemistry and green synthesis, making it a subject of ongoing innovation and exploration.